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Compound of Interest

Compound Name: (R)-Elexacaftor

Cat. No.: B12381798 Get Quote

Technical Support Center: (R)-Elexacaftor
This guide provides researchers, scientists, and drug development professionals with best

practices for the storage and handling of (R)-Elexacaftor. It includes frequently asked

questions (FAQs), troubleshooting advice, and detailed experimental protocols to ensure the

integrity and stability of the compound throughout your research.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid (R)-Elexacaftor?

For optimal stability, solid (R)-Elexacaftor should be stored in a tightly sealed container in a dry

and well-ventilated place.[1] Specific temperature recommendations are detailed in the table

below.

Q2: How should I prepare a stock solution of (R)-Elexacaftor?

It is recommended to prepare stock solutions in dimethyl sulfoxide (DMSO).[2][3] A detailed

protocol for preparing a stock solution is provided in the "Experimental Protocols" section. Due

to the hygroscopic nature of DMSO, it is crucial to use a fresh, unopened vial to ensure

maximal solubility.[3]

Q3: What is the recommended storage condition for (R)-Elexacaftor stock solutions?
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Stock solutions of (R)-Elexacaftor in DMSO should be stored at -80°C for long-term storage

(up to 6 months) or at -20°C for short-term storage (up to 1 month).[3] Aliquoting the stock

solution into single-use vials is recommended to avoid repeated freeze-thaw cycles.

Q4: What are the known solubilities of (R)-Elexacaftor?

(R)-Elexacaftor is highly soluble in DMSO (100 mg/mL). It is slightly soluble in chloroform and

methanol.

Q5: What personal protective equipment (PPE) should be worn when handling (R)-
Elexacaftor?

When handling (R)-Elexacaftor, it is important to wear appropriate PPE, including safety

goggles with side-shields, protective gloves, and a lab coat. Work should be conducted in a

well-ventilated area or under a chemical fume hood to avoid inhalation of dust or fumes.

Q6: What are the primary hazards associated with (R)-Elexacaftor?

(R)-Elexacaftor is harmful if swallowed and can cause skin and serious eye irritation. It may

also cause respiratory irritation. In case of contact with eyes, rinse cautiously with water for

several minutes. If on skin, wash with plenty of soap and water.

Q7: Are there any known incompatibilities with (R)-Elexacaftor?

Avoid contact with strong acids, strong alkalis, and strong oxidizing or reducing agents.

Troubleshooting Guide
Q: My (R)-Elexacaftor solution appears cloudy or has precipitated. What should I do?

A: Cloudiness or precipitation can occur for several reasons:

Low-Quality DMSO: DMSO is hygroscopic and can absorb moisture, which can reduce the

solubility of the compound. Always use fresh, high-purity, anhydrous DMSO.

Temperature: The solubility of (R)-Elexacaftor may decrease at lower temperatures. Gently

warm the solution to room temperature and vortex to redissolve the compound. If using an

ultrasonic bath, be cautious to avoid heating the sample excessively.
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Concentration: You may have exceeded the solubility limit in the chosen solvent. Refer to the

solubility data to ensure you are working within the appropriate concentration range.

Q: I am concerned about the stability of my (R)-Elexacaftor after long-term storage. How can I

check its integrity?

A: To verify the integrity of your compound, you can perform analytical tests such as High-

Performance Liquid Chromatography (HPLC) to check for degradation products. A stability-

indicating HPLC method can separate the parent compound from any potential degradants.

Q: I accidentally left my solid (R)-Elexacaftor at room temperature for a short period. Is it still

usable?

A: While long-term storage at room temperature is not recommended, short-term exposure is

unlikely to cause significant degradation, as some suppliers ship the product at room

temperature for periods of less than two weeks. However, for critical experiments, it is always

best to use a sample that has been stored under the recommended conditions.

Quantitative Data Summary
Parameter Value and Conditions

Storage (Solid) Powder: -20°C for 3 years; 4°C for 2 years.

Storage (Solution)
In DMSO: -80°C for 6 months; -20°C for 1

month.

Solubility
DMSO: 100 mg/mLSlightly soluble in

Chloroform and Methanol.

Molecular Weight 597.65 g/mol

Molecular Formula C₂₆H₃₄F₃N₇O₄S

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:
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(R)-Elexacaftor powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Pre-weighing: Allow the vial of (R)-Elexacaftor to equilibrate to room temperature before

opening to prevent condensation.

Weighing: On a calibrated analytical balance, accurately weigh the desired amount of (R)-
Elexacaftor powder. For example, to prepare 1 mL of a 10 mM solution, weigh out 5.9765

mg.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the vial containing the

weighed powder.

Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. If

necessary, use an ultrasonic bath for a short period to aid dissolution.

Aliquoting and Storage: Aliquot the stock solution into single-use, sterile vials to minimize

freeze-thaw cycles. Store the aliquots at -80°C for long-term storage or -20°C for short-term

use.
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Workflow for Preparing and Storing (R)-Elexacaftor Stock Solution

Preparation

Storage

Start

Weigh (R)-Elexacaftor

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Vials

Store at -80°C (Long-term)

Up to 6 months

Store at -20°C (Short-term)

Up to 1 month
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Troubleshooting (R)-Elexacaftor Solution Issues

Issue: Solution is Cloudy or Precipitated

Was fresh, anhydrous DMSO used?

Is the solution at room temperature?

Yes

Action: Use fresh, high-purity DMSO.

No

Is the concentration within solubility limits?

Yes

Action: Gently warm to RT and vortex.

No

Action: Adjust concentration or use more solvent.

No

Issue Resolved

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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